UMC160
Description
UMC160 is a molecular marker locus identified in maize (Zea mays), associated with quantitative trait loci (QTL) influencing kernel chemical composition and seedling growth parameters. Located on chromosome 2, this compound is part of a genomic region linked to genes that regulate critical agronomic traits, including total sugar concentration in mature-dry kernels and seedling emergence rates under field conditions . In the these1 population, this marker was observed to co-segregate with QTL explaining significant phenotypic variation in kernel physiology and field performance, highlighting its importance in maize breeding programs focused on improving yield and stress resilience .
Properties
Molecular Formula |
C31H43N7O3 |
|---|---|
Molecular Weight |
561.731 |
IUPAC Name |
(R)-4-((8-Cyclopentyl-5,7-dimethyl-6-oxo-5,6,7,8-tetrahydropteridin-2-yl)amino)-3-(cyclopentyloxy)-N-(1-methylpiperidin-4-yl)benzamide |
InChI |
InChI=1S/C31H43N7O3/c1-20-30(40)37(3)26-19-32-31(35-28(26)38(20)23-8-4-5-9-23)34-25-13-12-21(18-27(25)41-24-10-6-7-11-24)29(39)33-22-14-16-36(2)17-15-22/h12-13,18-20,22-24H,4-11,14-17H2,1-3H3,(H,33,39)(H,32,34,35)/t20-/m1/s1 |
InChI Key |
HTPNGOWITIWAHM-HXUWFJFHSA-N |
SMILES |
O=C(NC1CCN(C)CC1)C2=CC=C(NC(N=C3N(C4CCCC4)[C@@H]5C)=NC=C3N(C)C5=O)C(OC6CCCC6)=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
UMC160; UMC-160; UMC 160 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Genetic Markers
UMC160 belongs to a class of molecular markers used to map QTLs governing kernel quality and growth traits. Below is a comparative analysis of this compound with functionally or structurally similar markers (se1, umc131, umc139, and umc36a) from the same study :
Table 1: Comparison of Genetic Markers Influencing Kernel Traits and Seedling Growth
| Marker | Chromosome | Associated Traits | % Variation Explained (Example Trait) | Population |
|---|---|---|---|---|
| This compound | 2 | Kernel sugar concentration, seedling emergence | Not explicitly quantified* | these1 |
| se1 | 2 | Seedling emergence, kernel sugar content | 24.1% (emergence), 19.9% (sugar) | these1 |
| umc131 | 2 | Kernel starch content, seedling emergence | 21.4% (starch), 13.0% (emergence) | sh2 |
| umc139 | 2 | Field emergence, kernel physiology | Data aggregated with umc131 | sh2 |
| umc36a | 2 | Kernel maturation, sugar metabolism | Linked to se1 (12.3 cM distance) | these1 |
Its significance lies in its proximity to se1 and other QTLs with measurable effects .
Key Findings:
Functional Similarity :
- Both this compound and se1 influence kernel sugar content and seedling emergence, but se1 has a stronger, quantifiable impact (24.1% vs. aggregated effects for this compound) .
- umc131 and this compound are linked to starch and sugar metabolism, respectively, suggesting complementary roles in kernel development .
Structural Similarity :
- This compound and umc36a reside on chromosome 2 but differ in their genetic distance to se1 (this compound is closer to se1, while umc36a is 12.3 cM away) .
- The umc131–umc139 interval on chromosome 2 is functionally analogous to the this compound–se1 region, with both clusters affecting overlapping traits like emergence and kernel composition .
Breeding Utility :
- se1 and umc131 are prioritized in marker-assisted selection due to their high explanatory power for starch and sugar traits. This compound serves as a supplementary marker for fine-mapping sugar-related QTLs .
Research Implications and Limitations
The study underscores this compound’s role in a functionally dense genomic region but highlights the need for finer resolution (e.g., genome editing or near-isogenic line analysis) to isolate its specific contributions. Comparatively, markers like se1 and umc131 offer more direct utility for trait introgression due to their well-characterized effects .
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
